Cas no 899968-22-0 (N-(4-acetylphenyl)-2-3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide)

• Product Name: N-(4-acetylphenyl)-2-3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide
• CAS No: 899968-22-0
• MF: C₂₂H₂₁N₃O₅
• MW: 407.419245481491
• CID: 5491748
• PubChem ID: 7671828
• Update Time: 2025-05-17

N-(4-acetylphenyl)-2-3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• VU0498001-1
• 899968-22-0
• F2774-2993
• N-(4-acetylphenyl)-2-[3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide
• N-(4-acetylphenyl)-2-[3-(2,5-dimethoxyphenyl)-6-oxopyridazin-1-yl]acetamide
• N-(4-acetylphenyl)-2-(3-(2,5-dimethoxyphenyl)-6-oxopyridazin-1(6H)-yl)acetamide
• AKOS024465557
• N-(4-acetylphenyl)-2-3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide

• Inchi： 1S/C22H21N3O5/c1-14(26)15-4-6-16(7-5-15)23-21(27)13-25-22(28)11-9-19(24-25)18-12-17(29-2)8-10-20(18)30-3/h4-12H,13H2,1-3H3,(H,23,27)
• InChI Key： XJMKTWPZZWDQRQ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C1C=CC(N(CC(NC2C=CC(C(C)=O)=CC=2)=O)N=1)=O)OC

Computed Properties

• Exact Mass: 407.14812078g/mol
• Monoisotopic Mass: 407.14812078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 97.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-(4-acetylphenyl)-2-3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide

Comprehensive Overview of N-(4-acetylphenyl)-2-3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide (CAS No. 899968-22-0)

N-(4-acetylphenyl)-2-3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide (CAS No. 899968-22-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, often referred to by its abbreviated name for convenience, belongs to the pyridazine family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both acetylphenyl and dimethoxyphenyl moieties in its structure makes it a subject of interest for drug discovery and development.

In recent years, the scientific community has shown increasing interest in pyridazine derivatives, particularly those with dihydropyridazine cores, due to their potential as kinase inhibitors or modulators of enzymatic activity. Researchers are actively exploring the compound's interactions with biological targets, such as protein kinases and G-protein-coupled receptors, which are critical in diseases like cancer and inflammatory disorders. The 2,5-dimethoxyphenyl group, in particular, is a notable feature, as it is often associated with enhanced bioavailability and metabolic stability in drug candidates.

The synthesis of N-(4-acetylphenyl)-2-3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide involves multi-step organic reactions, including amide coupling and cyclization processes. Advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry are typically employed to confirm its purity and structural integrity. Given the growing demand for small-molecule therapeutics, this compound is being studied for its potential to address unmet medical needs, particularly in oncology and immunology.

From an industrial perspective, CAS No. 899968-22-0 is often discussed in the context of structure-activity relationship (SAR) studies. These studies aim to optimize the compound's efficacy and safety profile by modifying its functional groups. For instance, the 4-acetylphenyl segment may be altered to improve binding affinity or reduce off-target effects. Such modifications are crucial for advancing the compound from preclinical research to clinical trials.

Another area of interest is the compound's potential role in neurodegenerative disease research. Preliminary studies suggest that pyridazine-based molecules may exhibit neuroprotective properties, making them candidates for treating conditions like Alzheimer's or Parkinson's disease. The 6-oxo-1,6-dihydropyridazine core, in particular, is being investigated for its ability to modulate oxidative stress and inflammation in neuronal cells.

In summary, N-(4-acetylphenyl)-2-3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide represents a promising scaffold for drug development. Its versatility and potential applications in targeted therapy and precision medicine align with current trends in biomedical research. As the scientific community continues to explore its mechanisms of action, this compound may soon emerge as a key player in the next generation of therapeutics.